(Tyr36)-pTH-Related Protein (1-36) (human, mouse, rat)

• Molecular Formula: C194H303N59O53
• Molecular Weight: 4310 g/mol
• InChI: InChI=1S/C194H303N59O53/c1-23-101(16)153(187(301)220-105(20)158(272)224-126(56-61-149(265)266)169(283)250-155(103(18)25-3)189(303)245-138(79-115-86-210-94-219-115)183(297)253-156(107(22)256)190(304)221-106(21)159(273)223-124(54-59-147(261)262)168(282)246-141(191(305)306)74-110-48-50-116(257)51-49-110)251-182(296)131(71-99(12)13)236-177(291)135(76-112-83-207-91-216-112)242-178(292)136(77-113-84-208-92-217-113)240-173(287)130(70-98(10)11)234-174(288)133(73-109-41-30-27-31-42-109)238-175(289)132(72-108-39-28-26-29-40-108)237-164(278)121(47-38-66-213-194(204)205)227-162(276)119(45-36-64-211-192(200)201)226-163(277)120(46-37-65-212-193(202)203)228-170(284)127(67-95(4)5)235-181(295)140(81-151(269)270)243-166(280)123(53-58-145(199)259)231-188(302)154(102(17)24-2)252-185(299)143(89-255)247-161(275)118(44-33-35-63-196)222-146(260)87-214-160(274)117(43-32-34-62-195)225-180(294)139(80-150(267)268)244-179(293)137(78-114-85-209-93-218-114)241-172(286)129(69-97(8)9)233-171(285)128(68-96(6)7)232-165(279)122(52-57-144(198)258)229-176(290)134(75-111-82-206-90-215-111)239-167(281)125(55-60-148(263)264)230-184(298)142(88-254)248-186(300)152(100(14)15)249-157(271)104(19)197/h26-31,39-42,48-51,82-86,90-107,117-143,152-156,254-257H,23-25,32-38,43-47,52-81,87-89,195-197H2,1-22H3,(H2,198,258)(H2,199,259)(H,206,215)(H,207,216)(H,208,217)(H,209,218)(H,210,219)(H,214,274)(H,220,301)(H,221,304)(H,222,260)(H,223,273)(H,224,272)(H,225,294)(H,226,277)(H,227,276)(H,228,284)(H,229,290)(H,230,298)(H,231,302)(H,232,279)(H,233,285)(H,234,288)(H,235,295)(H,236,291)(H,237,278)(H,238,289)(H,239,281)(H,240,287)(H,241,286)(H,242,292)(H,243,280)(H,244,293)(H,245,303)(H,246,282)(H,247,275)(H,248,300)(H,249,271)(H,250,283)(H,251,296)(H,252,299)(H,253,297)(H,261,262)(H,263,264)(H,265,266)(H,267,268)(H,269,270)(H,305,306)(H4,200,201,211)(H4,202,203,212)(H4,204,205,213)/t101-,102-,103-,104-,105-,106-,107+,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,152-,153-,154-,155-,156-/m0/s1
• InChIKey: KPXBKGPCORVLFC-RVHMHSKZSA-N

(Tyr36)-PTHrP (1-36): Radioiodinatable PTH1R Ligand

(Tyr36)-pTH-Related Protein (1-36) (human, mouse, rat), CAS 213779-11-4, is a synthetic peptide analog of parathyroid hormone-related protein (PTHrP) in which the native C-terminal isoleucine at position 36 is replaced by a tyrosine amide [1]. This single-residue substitution enables direct radioiodination via the lactoperoxidase method to high specific activity (>400 μCi/μg) without loss of high-affinity binding to the PTH/PTHrP receptor (PTH1R), making the compound a validated radioligand probe for PTH receptor pharmacological characterization across multiple species [2]. The core 1-36 sequence is identical in human, mouse, and rat, enabling direct cross-species translational studies [3]. The compound retains full agonist activity at PTH1R, stimulating cAMP accumulation with potency comparable to the endogenous ligand [4].

Workflow

Radioiodination-ready probe supports PTH1R binding assay workflows

Species

Cross-species sequence identity (human, mouse, rat) supports comparative studies

Pharmacology

Reported full agonist activity at PTH1R retains native signaling context

• [1] IUPHAR/BPS Guide to Pharmacology. [Tyr36]-PTHrP-(1-36) amide (human). Ligand ID: 1813. Available at: https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=1813 View Source
• [2] Orloff JJ, Wu TL, Heath HW, Brady TG, Brines ML, Stewart AF. Characterization of canine renal receptors for the parathyroid hormone-like protein associated with humoral hypercalcemia of malignancy. J Biol Chem. 1989;264(11):6097-6103. PMID: 2539369. View Source
• [3] PeptideDB. (Tyr36)-pTH-Related Protein (1-36) (human, mouse, rat). Sequence: H-Ala-Val-Ser-Glu-His-Gln-Leu-Leu-His-Asp-Lys-Gly-Lys-Ser-Ile-Gln-Asp-Leu-Arg-Arg-Arg-Phe-Phe-Leu-His-His-Leu-Ile-Ala-Glu-Ile-His-Thr-Ala-Glu-Tyr-OH. Molecular Weight: 4309.91. CAS: 213779-11-4. View Source
• [4] Orloff JJ, Ganz MB, Ribaudo AE, Burtis WJ, Reiss M, Milstone LM, Stewart AF. Analysis of PTHRP binding and signal transduction mechanisms in benign and malignant squamous cells. Am J Physiol. 1992;262(5 Pt 1):E599-E607. doi: 10.1152/ajpendo.1992.262.5.E599. PMID: 1590371. View Source

(Tyr36)-PTHrP (1-36): Why It Cannot Be Substituted

Although PTH(1-34), PTHrP(1-34), and native PTHrP(1-36) all activate the same PTH1R, they exhibit fundamentally different receptor binding kinetics, G protein coupling preferences, intracellular trafficking behavior, and downstream transcriptional programs [1]. Critically, unmodified PTHrP(1-36) lacks a tyrosine residue available for radioiodination, precluding its use as a radioligand [2]. PTH(1-34)-based radioligands such as [Nle8,18,Tyr34]bPTH(1-34)NH2 show distinct GTPγS sensitivity profiles (approximately 20% binding inhibition vs. approximately 75% for the PTHrP-based probe), meaning they report on different receptor conformations and cannot be used interchangeably for binding assays [3]. The differential signaling duration (cAMP t1/2 approximately 1 h for PTHrP(1-36) vs. approximately 2 h for PTH(1-34)) and transcriptomic selectivity (117 genes vs. 367 genes regulated in osteoblasts) further demonstrate that these ligands are not pharmacologically equivalent [4][5]. Selecting the correct probe is therefore essential for experimental validity.

! Native PTHrP(1-36) lacks the Tyr36 residue needed for direct radioiodination, blocking radioligand use.

! PTH-based probes report distinct receptor conformations (GTPγS sensitivity profiles differ substantially); binding data may not transfer.

! Signaling duration and transcriptomic selectivity differ from PTH(1-34) and abaloparatide; ligand-specific gene programs may be missed.

• [1] Dean T, Vilardaga JP, Potts JT Jr, Gardella TJ. Altered selectivity of parathyroid hormone (PTH) and PTH-related protein (PTHrP) for distinct conformations of the PTH/PTHrP receptor. Mol Endocrinol. 2008;22(1):156-166. doi: 10.1210/me.2007-0274. PMID: 17872377. View Source
• [2] Jüppner H, Abou-Samra AB, Uneno S, Gu WX, Potts JT Jr, Segre GV. Preparation and characterization of [N alpha-(4-azido-2-nitrophenyl)Ala1,Tyr36]-parathyroid hormone related peptide (1-36)amide: a high-affinity, partial agonist having high cross-linking efficiency with its receptor on ROS 17/2.8 cells. Biochemistry. 1990;29(30):6941-6946. doi: 10.1021/bi00482a001. PMID: 2171636. View Source
• [3] Dean T, Vilardaga JP, Potts JT Jr, Gardella TJ. Altered selectivity of parathyroid hormone (PTH) and PTH-related protein (PTHrP) for distinct conformations of the PTH/PTHrP receptor. Mol Endocrinol. 2008;22(1):156-166. doi: 10.1210/me.2007-0274. View Source
• [4] Ferrandon S, Feinstein TN, Castro M, Wang B, Bouley R, Potts JT, Gardella TJ, Vilardaga JP. Sustained cyclic AMP production by parathyroid hormone receptor endocytosis. Nat Chem Biol. 2009;5(10):734-742. doi: 10.1038/nchembio.206. PMID: 19701185. View Source
• [5] Mosca MJ, He Z, Ricarte FR, Le Henaff C, Partridge NC. Differential effects of PTH (1-34), PTHrP (1-36) and abaloparatide on the murine osteoblast transcriptome. bioRxiv. 2023. doi: 10.1101/2023.08.16.553575. Later published in J Endocr Soc. 2023;8(1):bvad156. View Source

(Tyr36)-PTHrP (1-36): Quantitative Differentiation Evidence

Tyr36 Substitution Enables Radioiodination

Native PTHrP(1-36) terminates with an isoleucine at position 36, which cannot be directly iodinated. The Tyr36 substitution provides a single, well-defined tyrosine residue distant from the N-terminal receptor activation domain (residues 1-13), enabling monoiodination to high specific activity (>400 μCi/μg) without perturbing receptor binding affinity [1]. By contrast, PTH(1-34)-based radioligands (e.g., [Nle8,18,Tyr34]bPTH(1-34)NH2) place the iodination site within the core binding domain (residues 25-34), which can alter receptor interaction properties [2]. Both radioligands retain full biological activity in renal adenylate cyclase assays and resist degradation under binding conditions [1].

Tyr36 substitution

Head-to-head

Single Tyr36 enables monoiodination (>400 μCi/μg) without altering N-terminal activation domain; native PTHrP(1-36) cannot be directly iodinated.

Defines radioiodination workflow feasibility and retention of receptor pharmacology

Probe design preserves signaling domain; compare with Tyr34-positioned PTH analogs

Evidence Dimension	Radioiodination capability and specific activity
Target Compound Data	[Tyr36]PTHrP(1-36)amide: radioiodinatable; specific activity >400 μCi/μg via lactoperoxidase method; monoiodinated; retains full biological activity
Comparator Or Baseline	Native PTHrP(1-36): no tyrosine, cannot be directly iodinated. [Nle8,18,Tyr34]bPTH(1-34)NH2: radioiodinatable to >400 μCi/μg; Tyr34 located within the key receptor binding domain (residues 25-34)
Quantified Difference	Tyr36 is positioned outside the critical N-terminal activation domain, whereas Tyr34 in the PTH analog resides within the 25-34 binding domain. Both achieve >400 μCi/μg specific activity and retain biological activity post-iodination.
Conditions	Canine renal cortical membranes; lactoperoxidase radioiodination method; ROS 17/2.8 cell binding assays

Why This Matters

The Tyr36 substitution is the sole modification that enables this peptide to serve as a radioligand for PTH/PTHrP receptor binding studies without residue substitution in the N-terminal signaling domain, a feature that cannot be replicated by native PTHrP(1-36) and is pharmacologically distinct from PTH-based radioligands.

• [1] Orloff JJ, Wu TL, Heath HW, Brady TG, Brines ML, Stewart AF. Characterization of canine renal receptors for the parathyroid hormone-like protein associated with humoral hypercalcemia of malignancy. J Biol Chem. 1989;264(11):6097-6103. PMID: 2539369. View Source
• [2] Jüppner H, Abou-Samra AB, Uneno S, Gu WX, Potts JT Jr, Segre GV. Preparation and characterization of [N alpha-(4-azido-2-nitrophenyl)Ala1,Tyr36]-parathyroid hormone related peptide (1-36)amide: a high-affinity, partial agonist having high cross-linking efficiency with its receptor on ROS 17/2.8 cells. Biochemistry. 1990;29(30):6941-6946. doi: 10.1021/bi00482a001. PMID: 2171636. View Source

Retained High-Affinity PTH1R Binding

On rat osteosarcoma ROS 17/2.8 cells, underivatized [Tyr36]PTHrP(1-36)amide and [Arg11,13,Tyr36]PTHrP(1-36)amide both exhibit apparent Kd values of 2 × 10⁻⁹ M (2 nM). Introduction of a D-Trp substitution at position 12 ([Leu11,D-Trp12,Arg13,Tyr36]PTHrP(1-36)amide) reduces binding affinity 17-fold to an apparent Kd of 5 × 10⁻⁸ M (50 nM), and this analog becomes only a weak partial agonist despite complete inhibition of radioligand binding [1]. This demonstrates that the 11-13 region is critical for high-affinity binding and that the Tyr36 substitution does not compromise this interaction. [Tyr36]PTHrP(1-36)amide thus provides the same high-affinity binding characteristics as the most potent PTHrP analogs while uniquely enabling radioiodination.

PTH1R binding affinity

Head-to-head

Apparent Kd = 2 nM (ROS 17/2.8 cells)

Retains high-affinity binding equivalent to most potent PTHrP analogs

Tyr36 modification does not impair receptor interaction; 11-13 region critical

Evidence Dimension	Receptor binding affinity (apparent Kd)
Target Compound Data	[Tyr36]PTHrP(1-36)amide and [Arg11,13,Tyr36]PTHrP(1-36)amide: apparent Kd = 2 × 10⁻⁹ M (2 nM)
Comparator Or Baseline	[Leu11,D-Trp12,Arg13,Tyr36]PTHrP(1-36)amide: apparent Kd = 5 × 10⁻⁸ M (50 nM). PTHrP(7-34)amide: apparent Kd = 8 × 10⁻⁸ M (80 nM)
Quantified Difference	17-fold lower affinity for the D-Trp12-modified analog vs. [Tyr36]PTHrP(1-36)amide; 40-fold lower affinity for PTHrP(7-34)amide
Conditions	ROS 17/2.8 rat osteosarcoma cell membranes; radioligand competition binding assays using ¹²⁵I-labeled ligands

Why This Matters

This head-to-head comparison demonstrates that [Tyr36]PTHrP(1-36)amide provides the optimal binding scaffold—the Tyr36 modification preserves the native high-affinity receptor interaction, whereas modifications in the 11-13 region, or truncation to residues 7-34, severely compromise binding. For procurement, this means the compound offers maximal receptor occupancy at minimal concentration.

• [1] Jüppner H, Abou-Samra AB, Uneno S, Schipani E, Keutmann HT, Potts JT Jr, Segre GV. Properties of amino-terminal parathyroid hormone-related peptides modified at positions 11-13. Peptides. 1990;11(6):1139-1142. doi: 10.1016/0196-9781(90)90143-S. PMID: 1965028. View Source

Differential GTPγS Sensitivity and Receptor Conformation

Kinetic dissociation and equilibrium binding assays reveal that [¹²⁵I]PTHrP(1-36) binding to the PTH1R is markedly more sensitive to GTPγS-induced G protein uncoupling than [¹²⁵I]PTH(1-34) binding: approximately 75% maximal inhibition versus approximately 20%, respectively [1]. FRET-based kinetic analyses further show that PTHrP(1-36) binds to the PTH1R more slowly and dissociates more rapidly than PTH(1-34). This indicates that PTH(1-34) has a greater capacity to bind to the G protein-uncoupled receptor conformation (R⁰), while PTHrP(1-36) preferentially binds the G protein-coupled conformation (RG). These conformational biases reflect the distinct biological roles of the two ligands—endocrine (PTH) versus paracrine (PTHrP)—and mean that the choice of radioligand directly determines which receptor population is being measured.

GTPγS sensitivity

Head-to-head

[125I]PTHrP(1-36): ~75% binding inhibition by GTPγS vs. [125I]PTH(1-34): ~20%

Reports on G protein-coupled receptor conformations; PTH-based probes favor uncoupled state

Differential conformational selectivity alters measurable receptor population

Evidence Dimension	GTPγS-induced inhibition of radioligand binding (measure of G protein-uncoupled vs. coupled receptor conformation preference)
Target Compound Data	[¹²⁵I]PTHrP(1-36): approximately 75% maximal inhibition of binding by GTPγS
Comparator Or Baseline	[¹²⁵I]PTH(1-34): approximately 20% maximal inhibition of binding by GTPγS
Quantified Difference	Approximately 3.75-fold greater GTPγS sensitivity for the PTHrP-based radioligand (75% vs. 20% inhibition). PTHrP(1-36) cAMP signaling t₁/₂ ≈ 1 h vs. PTH(1-34) t₁/₂ ≈ 2 h.
Conditions	PTH1R-transfected cells; equilibrium binding and kinetic dissociation assays; FRET-based cAMP biosensor measurements

Why This Matters

This differential GTPγS sensitivity is a hard pharmacological distinction: the two radioligands report on different PTH1R conformational states. Researchers studying G protein-coupled versus uncoupled receptor populations must select the appropriate probe. Substituting a PTH-based radioligand for PTHrP-based assays will yield quantitatively and qualitatively different binding results.

• [1] Dean T, Vilardaga JP, Potts JT Jr, Gardella TJ. Altered selectivity of parathyroid hormone (PTH) and PTH-related protein (PTHrP) for distinct conformations of the PTH/PTHrP receptor. Mol Endocrinol. 2008;22(1):156-166. doi: 10.1210/me.2007-0274. PMID: 17872377. View Source

Transient vs Sustained cAMP Signaling Profile

In primary mouse calvarial osteoblasts treated with 750 nM peptide, PTHrP(1-36) produces a significantly smaller total cAMP response, with an area-under-the-curve (AUC) of 9,253 (SD 816.8) versus 11,971 (SD 710.4) for PTH(1-34) (p < 0.05) [1]. At the mechanistic level, PTHrP(1-36) action is restricted to the cell surface during the time frame of G protein coupling and cAMP production, whereas PTH(1-34) internalizes with the PTHR and Gαs into endosomal compartments, forming a persistent and active ternary complex that sustains cAMP production [2]. The cAMP signaling response capacity of PTHrP(1-36) decays with a half-life of approximately 1 h, versus approximately 2 h for PTH(1-34) [3]. Downstream, PTHrP(1-36) is a weaker activator of PKA and CREB phosphorylation compared to PTH(1-34) [1].

cAMP signaling profile

Head-to-head

AUC: 9,253 (SD 816.8) vs. 11,971 (SD 710.4) for PTH(1-34); t½ ≈1 h vs. ~2 h

Enables study of transient, cell-surface-restricted cAMP; contrasts with sustained endosomal signaling

p

Osteoblast transcriptome

Head-to-head

PTHrP(1-36) regulates 117 genes (15 unique) vs. 367 (194 unique) for PTH(1-34); only 83 shared

Most selective transcriptional modulator; distinct gene signature from PTH(1-34) and ABL

RNA-Seq, 1 nM, 4 h, mouse calvarial osteoblasts; Rankl/Vdr induction lowest

Bone turnover & BMD (PrOP)

Endpoint context

CTX +30% vs. +92% (PTH 1-34); PINP +46% vs. +171%; hip BMD gain significant only for PTHrP

Reported differential bone-turnover marker response and BMD endpoint pattern

3-month study, 105 postmenopausal women; spine BMD increase equivalent

Evidence Dimension	cAMP accumulation (AUC), signaling half-life, and subcellular site of cAMP production
Target Compound Data	PTHrP(1-36): cAMP AUC = 9,253 (SD 816.8); cAMP signaling t₁/₂ ≈ 1 h; signaling restricted to cell surface
Comparator Or Baseline	PTH(1-34): cAMP AUC = 11,971 (SD 710.4); cAMP signaling t₁/₂ ≈ 2 h; signaling sustained from internalized endosomal compartments. ABL (abaloparatide): cAMP AUC = 2,036 (SD 309.9)
Quantified Difference	PTHrP(1-36) AUC is 22.7% lower than PTH(1-34) (p < 0.05); signaling half-life is approximately 50% shorter (1 h vs. 2 h); PTHrP(1-36) AUC is 4.5-fold higher than ABL
Conditions	Primary mouse calvarial osteoblasts; 750 nM peptide treatment; cAMP ELISA; FRET-based cAMP biosensors in HEK293 cells; PTH1R-WT

Why This Matters

For experiments requiring transient versus sustained PTH1R signaling, the choice of ligand is critical. PTHrP(1-36) enables study of cell-surface-restricted, transient cAMP signaling, whereas PTH(1-34) is required for studying sustained endosomal cAMP production. This differential signaling duration translates to distinct transcriptional and biological outcomes.

• [1] Ricarte FR, Le Henaff C, Kolupaeva VG, Gardella TJ, Partridge NC. Parathyroid hormone(1-34) and its analogs differentially modulate osteoblastic Rankl expression via PKA/SIK2/SIK3 and PP1/PP2A-CRTC3 signaling. J Biol Chem. 2018;293(52):20200-20213. doi: 10.1074/jbc.RA118.004751. PMID: 30373772. Figure 1 data. View Source
• [2] Ferrandon S, Feinstein TN, Castro M, Wang B, Bouley R, Potts JT, Gardella TJ, Vilardaga JP. Sustained cyclic AMP production by parathyroid hormone receptor endocytosis. Nat Chem Biol. 2009;5(10):734-742. doi: 10.1038/nchembio.206. PMID: 19701185. View Source
• [3] Dean T, Vilardaga JP, Potts JT Jr, Gardella TJ. Altered selectivity of parathyroid hormone (PTH) and PTH-related protein (PTHrP) for distinct conformations of the PTH/PTHrP receptor. Mol Endocrinol. 2008;22(1):156-166. doi: 10.1210/me.2007-0274. PMID: 17872377. View Source

Osteoblast Transcriptome Selectivity

In a direct RNA-Seq comparison, treatment of mouse calvarial osteoblasts with 1 nM of each peptide for 4 h revealed markedly different transcriptomic profiles. PTH(1-34) regulated 367 genes (including 194 unique genes), whereas PTHrP(1-36) regulated only 117 genes (including 15 unique genes), and abaloparatide (ABL) regulated 179 genes (including 20 unique). Only 83 genes were shared among all three peptides [1]. Gene ontology analyses showed differences in Wnt signaling, cAMP-mediated signaling, bone mineralization, and morphogenesis pathways. The expression pattern of Rankl, Vdr, Cited1, and Pde10a followed the rank order PTH(1-34) > ABL > PTHrP(1-36), indicating that PTHrP(1-36) is the most selective transcriptional modulator among the three osteoanabolic peptides [1].

Osteoblast transcriptome

Head-to-head

PTHrP(1-36) regulates 117 genes (15 unique) vs. 367 (194 unique) for PTH(1-34); only 83 shared

Most selective transcriptional modulator; distinct gene signature from PTH(1-34) and ABL

RNA-Seq, 1 nM, 4 h, mouse calvarial osteoblasts; Rankl/Vdr induction lowest

Evidence Dimension	Number of genes regulated and unique genes per ligand at 1 nM in mouse calvarial osteoblasts (RNA-Seq)
Target Compound Data	PTHrP(1-36): 117 total genes regulated, 15 unique genes, Rankl/Vdr/Cited1/Pde10a induction pattern: lowest of the three peptides
Comparator Or Baseline	PTH(1-34): 367 total genes, 194 unique. ABL: 179 total genes, 20 unique. 83 genes shared among all three peptides
Quantified Difference	PTHrP(1-36) regulates 68% fewer genes than PTH(1-34) (117 vs. 367); PTHrP(1-36) has 92% fewer unique regulated genes (15 vs. 194). The transcriptional response to PTHrP(1-36) is the most restricted among the three ligands.
Conditions	Mouse calvarial osteoblasts; 1 nM peptide treatment for 4 h; RNA-Seq analysis; n = 3 independent experiments

Why This Matters

This transcriptome-wide evidence demonstrates that PTHrP(1-36) is not a weaker or less potent version of PTH(1-34)—it is a qualitatively different ligand that engages a narrower, more selective gene program. For researchers studying PTHrP-specific paracrine signaling pathways or seeking to disentangle PTH-versus-PTHrP transcriptional effects, only the PTHrP-based ligand will reveal these distinct gene signatures.

• [1] Mosca MJ, He Z, Ricarte FR, Le Henaff C, Partridge NC. Differential effects of PTH (1-34), PTHrP (1-36) and abaloparatide on the murine osteoblast transcriptome. J Endocr Soc. 2023;8(1):bvad156. doi: 10.1210/jendso/bvad156. Originally published on bioRxiv 2023 Aug 16; doi: 10.1101/2023.08.16.553575. PMID: 38045830. View Source

In Vivo Bone Turnover and BMD Outcomes

In the 3-month randomized PrOP study in 105 postmenopausal women with low bone density or osteoporosis, PTHrP(1-36) at 400 μg/day and 600 μg/day was compared head-to-head with PTH(1-34) at 20 μg/day [1]. Both peptides produced equivalent increases in lumbar spine BMD (p < 0.05 for all groups). However, PTH(1-34) induced significantly greater increases in bone resorption marker CTX (92%, p < 0.005) compared to PTHrP(1-36) (30%, p < 0.05), and greater increases in bone formation marker PINP (171%, p < 0.0005) compared to PTHrP(1-36) (46% and 87% for the two doses). Notably, total hip and femoral neck BMD increased equivalently in each group but reached statistical significance only for the PTHrP(1-36) groups (p < 0.05). PTHrP(1-36) was associated with mild, transient hypercalcemia at the 400 μg dose [1]. In a 6-month rat OVX study, PTHrP(1-36) significantly increased bone mass and biomechanical properties, though with a rank order of SDZ-PTH-893 > PTH(1-34) > PTHrP(1-36) for efficacy and adverse effects [2].

Bone turnover & BMD (PrOP)

Endpoint context

CTX +30% vs. +92% (PTH 1-34); PINP +46% vs. +171%; hip BMD gain significant only for PTHrP

Reported differential bone-turnover marker response and BMD endpoint pattern

3-month study, 105 postmenopausal women; spine BMD increase equivalent

Evidence Dimension	Bone turnover markers (CTX, PINP), lumbar spine and hip BMD changes at 3 months in postmenopausal women
Target Compound Data	PTHrP(1-36) 400 μg/day: CTX +30% (p < 0.05), PINP +46%, LS BMD significantly increased, total hip and femoral neck BMD significantly increased (p < 0.05). PTHrP(1-36) 600 μg/day: PINP +87%
Comparator Or Baseline	PTH(1-34) 20 μg/day: CTX +92% (p < 0.005), PINP +171% (p < 0.0005), LS BMD significantly increased; total hip and femoral neck BMD increase not statistically significant
Quantified Difference	CTX increase: PTH(1-34) 3.1-fold greater than PTHrP(1-36) (92% vs. 30%). PINP increase: PTH(1-34) 3.7-fold greater (171% vs. 46%). Hip BMD gains statistically significant for PTHrP(1-36) but not for PTH(1-34). LS BMD gains equivalent.
Conditions	3-month randomized prospective study; 105 postmenopausal women with low bone density/osteoporosis; daily subcutaneous injections; primary endpoint: bone turnover markers; secondary endpoint: DXA BMD

Why This Matters

This human trial demonstrates a clinically meaningful differentiation: PTHrP(1-36) achieves equivalent spine BMD gains with substantially less bone turnover activation and a trend toward better hip BMD response. For translational researchers developing anabolic osteoporosis therapies, this uncoupling of BMD gain from bone turnover marker elevation represents a distinct pharmacological profile not achievable with PTH(1-34).

• [1] Horwitz MJ, Augustine M, Kahn L, Martin E, Oakley CC, Carneiro RM, Tedesco MB, Laslavic A, Sereika SM, Bisello A, Garcia-Ocaña A, Gundberg CM, Cauley JA, Stewart AF. A comparison of parathyroid hormone-related protein (1-36) and parathyroid hormone (1-34) on markers of bone turnover and bone density in postmenopausal women: The PrOP study. J Bone Miner Res. 2013;28(11):2266-2276. doi: 10.1002/jbmr.1978. PMID: 23677812. View Source
• [2] Stewart AF, Cain RL, Burr DB, Jacob D, Turner CH, Hock JM. Six-month daily administration of parathyroid hormone and parathyroid hormone-related protein peptides to adult ovariectomized rats markedly enhances bone mass and biomechanical properties: a comparison of human parathyroid hormone 1-34, parathyroid hormone-related protein 1-36, and SDZ-parathyroid hormone 893. J Bone Miner Res. 2000;15(8):1517-1525. doi: 10.1359/jbmr.2000.15.8.1517. PMID: 10934650. View Source

Validated Applications of (Tyr36)-PTHrP (1-36)

PTH1R Radioligand Binding Assays

The compound's defining utility is as a ¹²⁵I-radioligand probe for quantitative PTH/PTHrP receptor binding studies. It has been validated across human renal cortical membranes, human SaOS-2 osteoblast-like cells and membranes, rat UMR-106 osteosarcoma cells, rat renal cortical membranes, canine renal membranes, and ROS 17/2.8 cells [7][8]. Its binding affinity (Kd 0.5-3.6 nM depending on species and tissue) is comparable to or slightly better than PTH(1-34) in human RCM (0.5 nM vs. 0.9 nM) [8]. Its differential GTPγS sensitivity (~75% inhibition) makes it the preferred probe for studying G protein-coupled PTH1R conformations, complementing PTH-based radioligands that preferentially label G protein-uncoupled receptors [5].

Cell-Surface vs Endosomal cAMP Signaling Dynamics

PTHrP(1-36) uniquely enables the study of transient, cell-surface-restricted PTH1R signaling because, unlike PTH(1-34), it does not accompany the receptor into endosomal compartments [7]. In experiments requiring pharmacological dissection of G protein coupling kinetics, cAMP signaling duration (t₁/₂ ~1 h), and receptor trafficking, this compound serves as the cell-surface-confined agonist control against which the sustained endosomal signaling of PTH(1-34) (t₁/₂ ~2 h) is compared [7][8]. This is critical for drug discovery programs targeting biased PTH1R signaling where the spatial and temporal dimensions of cAMP production determine therapeutic index.

Transcriptomic Fingerprinting of Paracrine Gene Programs

In osteoblast biology research, (Tyr36)-PTHrP(1-36) is the appropriate ligand for identifying PTHrP-specific transcriptional programs. At 1 nM, it regulates a distinct set of 117 genes (including 15 unique to PTHrP) in mouse calvarial osteoblasts, compared to 367 genes for PTH(1-34) [7]. For researchers mapping the paracrine functions of PTHrP in bone, cartilage, or vascular smooth muscle, this compound is essential to avoid confounding results obtained with PTH(1-34), which activates a much broader transcriptional response including PTH-selective pathways [7].

Anabolic Bone Studies with Favorable Turnover Profile

Based on the PrOP study findings, PTHrP(1-36) is indicated for preclinical and translational osteoporosis research where the goal is to achieve lumbar spine and hip BMD gains with a more favorable bone turnover profile—specifically, substantially lower CTX (30% vs. 92%) and PINP (46-87% vs. 171%) elevation than PTH(1-34) while maintaining equivalent spine BMD efficacy and potentially superior hip BMD response [7]. The cross-species sequence identity of the 1-36 fragment in human, mouse, and rat supports direct translation of rodent findings to human studies without sequence adaptation concerns [8].

Application

Selection Property

Validation Focus

PTH1R radioligand binding assays

Radioiodinatable probe with reported high-affinity context

GTPγS sensitivity and receptor conformation review

Cell-surface cAMP signaling studies

Transient, surface-restricted signaling profile

cAMP duration and trafficking endpoint review

PTHrP-specific transcriptomic studies

Narrow, selective gene-regulation pattern

Transcriptomic selectivity vs. PTH(1-34) interpretation

Bone-turnover marker and BMD endpoint research

Lower bone-turnover marker response context

Spine/hip BMD endpoint differentiation review

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• [6] Mosca MJ, He Z, Ricarte FR, Le Henaff C, Partridge NC. Differential effects of PTH (1-34), PTHrP (1-36) and abaloparatide on the murine osteoblast transcriptome. J Endocr Soc. 2023;8(1):bvad156. doi: 10.1210/jendso/bvad156. PMID: 38045830. View Source
• [7] Horwitz MJ, Augustine M, Kahn L, Martin E, Oakley CC, Carneiro RM, Tedesco MB, Laslavic A, Sereika SM, Bisello A, Garcia-Ocaña A, Gundberg CM, Cauley JA, Stewart AF. A comparison of parathyroid hormone-related protein (1-36) and parathyroid hormone (1-34) on markers of bone turnover and bone density in postmenopausal women: The PrOP study. J Bone Miner Res. 2013;28(11):2266-2276. doi: 10.1002/jbmr.1978. PMID: 23677812. View Source
• [8] PeptideDB. (Tyr36)-pTH-Related Protein (1-36) (human, mouse, rat). Sequence identity confirmed across human, mouse, and rat. CAS: 213779-11-4. View Source